N-cyclooctyl-3-methylbenzenecarboxamide

• IUPAC Name: N-cyclooctyl-3-methylbenzamide
• InChI: InChI=1S/C16H23NO/c1-13-8-7-9-14(12-13)16(18)17-15-10-5-3-2-4-6-11-15/h7-9,12,15H,2-6,10-11H2,1H3,(H,17,18)
• InChI Key: XPOCBNVOHWAROU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2CCCCCCC2
• Molecular Formula: C16H23NO
• DSSTOX Substance ID: DTXSID201322603
• Molecular Weight: 245.36 g/mol
• Solubility: 8.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 339018-58-5

Description

“N-cyclooctyl-3-methylbenzenecarboxamide” (also known as AB-001) is a chemical compound commonly used in scientific research. It has a molecular formula of C16H23NO and a molecular weight of 245.36.

Physical And Chemical Properties Analysis

“this compound” has a molecular formula of C16H23NO and a molecular weight of 245.36. Further physical and chemical properties are not explicitly mentioned in the search results.

Scientific Research Applications

• Chemical Synthesis and Reactivity :

  • Ayres et al. (2018) discussed the synthesis and reactivity of N-allenyl cyanamides, a novel class of allenamide, which was explored through hydroarylation, hydroamination, and cycloaddition protocols, providing access to a variety of cyanamide products. This work highlights the chemical versatility of compounds related to N-cyclooctyl-3-methylbenzenecarboxamide (Ayres et al., 2018).

• Pharmacological and Biological Activities :

  • The study by Müller et al. (2005) on aminocarbonylation reactions involving amino acid methyl esters and iodoalkenes, which leads to carboxamide derivatives, reflects the potential of this compound-like compounds in synthesizing bioactive molecules (Müller et al., 2005).

• Material Applications :

  • Smith et al. (2019) reviewed the use of N-heterocyclic carbenes (NHCs) in materials chemistry, showcasing their applications in functionalizing surfaces, polymers, nanoparticles, and clusters. This indicates the potential utility of this compound in materials science (Smith et al., 2019).

Mechanism of Action

Target of Action

N-cyclooctyl-3-methylbenzamide, also known as N,N-Diethyl-3-methylbenzamide or DEET, primarily targets the olfactory receptors of insects . These receptors play a crucial role in the detection of odors, which is essential for insects to locate food sources, mates, and suitable habitats .

Mode of Action

The compound interacts with its targets by blocking the olfactory receptors of insects for the volatile 1-octen-3-ol compound, an element in human sweat and breath . This interaction results in a disruption of the insect’s ability to detect these odors, thereby acting as a repellent .

Biochemical Pathways

It is known that the compound inhibits cholinesterase activity in both insect and mammalian neuronal preparations . This inhibition could potentially affect various biochemical pathways involving acetylcholine, a key neurotransmitter in both insects and mammals .

Result of Action

The primary result of N-cyclooctyl-3-methylbenzamide’s action is the repelling of insects, including mosquitoes and ticks . By inhibiting cholinesterase activity and disrupting olfactory reception, the compound causes changes in insect behavior, effectively repelling them and preventing bites .